Cas no 2229680-27-5 (4-(1H-pyrazol-3-yl)but-3-en-2-one)

4-(1H-Pyrazol-3-yl)but-3-en-2-one is a versatile heterocyclic compound featuring a pyrazole moiety conjugated with an α,β-unsaturated ketone. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The presence of both pyrazole and enone functionalities enables diverse transformations, including cycloadditions, nucleophilic additions, and cross-coupling reactions. Its conjugated system also offers potential for photophysical studies. The compound’s stability and well-defined reactivity profile make it valuable for designing complex molecular architectures. Careful handling is advised due to its electrophilic nature. Suitable for research and industrial use under controlled conditions.
4-(1H-pyrazol-3-yl)but-3-en-2-one structure
2229680-27-5 structure
Product Name:4-(1H-pyrazol-3-yl)but-3-en-2-one
CAS No:2229680-27-5
MF:C7H8N2O
MW:136.15122127533
CID:6381897
PubChem ID:165947204
Update Time:2025-11-01

4-(1H-pyrazol-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-pyrazol-3-yl)but-3-en-2-one
    • EN300-1812009
    • 2229680-27-5
    • Inchi: 1S/C7H8N2O/c1-6(10)2-3-7-4-5-8-9-7/h2-5H,1H3,(H,8,9)/b3-2+
    • InChI Key: PSVYXSBQDJCYFY-NSCUHMNNSA-N
    • SMILES: O=C(C)/C=C/C1=CC=NN1

Computed Properties

  • Exact Mass: 136.063662883g/mol
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 45.8Ų

4-(1H-pyrazol-3-yl)but-3-en-2-one Pricemore >>

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Additional information on 4-(1H-pyrazol-3-yl)but-3-en-2-one

Introduction to 4-(1H-pyrazol-3-yl)but-3-en-2-one (CAS No. 2229680-27-5)

4-(1H-pyrazol-3-yl)but-3-en-2-one, with the CAS number 2229680-27-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and a conjugated double bond system. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-(1H-pyrazol-3-yl)but-3-en-2-one is C8H8N2O, and its molecular weight is 144.16 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied to understand its behavior in different environments, which is crucial for its application in pharmaceutical formulations.

In recent years, the interest in 4-(1H-pyrazol-3-yl)but-3-en-2-one has increased due to its potential therapeutic applications. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. Research has shown that compounds with a pyrazole moiety can modulate various biological targets, such as enzymes, receptors, and ion channels. This makes them valuable leads for the development of new drugs.

A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory potential of 4-(1H-pyrazol-3-yl)but-3-en-2-one. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect was attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest that 4-(1H-pyrazol-3-yl)but-3-en-2-one could be a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(1H-pyrazol-3-yl)but-3-en-2-one has also shown promise in cancer research. A recent study published in Cancer Letters demonstrated that the compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase cascades and the modulation of cell cycle progression. These results indicate that 4-(1H-pyrazol-3-yl)but-3-en-2-one could be further explored as a potential anticancer agent.

The pharmacokinetic properties of 4-(1H-pyrazol-3-yl)but-3-en-2-one have also been investigated to assess its suitability for drug development. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the drug can reach its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its therapeutic potential, 4-(1H-pyrazol-3-yl)but-3-en-2-one has been used as a building block in synthetic chemistry. Its versatile reactivity allows it to participate in various chemical reactions, making it a valuable intermediate for the synthesis of more complex molecules. For example, it can be used in coupling reactions with other functional groups to create novel compounds with enhanced biological activities.

The safety profile of 4-(1H-pyrazol-3-yl)but-3-en-2-one has been evaluated through toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 4-(1H-pyrazol-3-y l)but - 3 - en - 2 - one (CAS No . 2 2 9 6 80 - 27 - 5) strong > represents an exciting area of research with potential applications in both pharmaceutical development and synthetic chemistry . Its unique molecular structure , combined with its diverse biological activities , makes it a promising candidate for further investigation . As research continues , it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge , paving the way for innovative treatments for various diseases . p >

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